molecular formula C6H5ClN2O3S B8729334 Benzenediazonium, 4-sulfo-, chloride CAS No. 6118-33-8

Benzenediazonium, 4-sulfo-, chloride

Cat. No.: B8729334
CAS No.: 6118-33-8
M. Wt: 220.63 g/mol
InChI Key: MVAFULKLPSJSGW-UHFFFAOYSA-N
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Description

Benzenediazonium, 4-sulfo-, chloride is a useful research compound. Its molecular formula is C6H5ClN2O3S and its molecular weight is 220.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

6118-33-8

Molecular Formula

C6H5ClN2O3S

Molecular Weight

220.63 g/mol

IUPAC Name

4-sulfobenzenediazonium;chloride

InChI

InChI=1S/C6H4N2O3S.ClH/c7-8-5-1-3-6(4-2-5)12(9,10)11;/h1-4H;1H

InChI Key

MVAFULKLPSJSGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+]#N)S(=O)(=O)O.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 0.78 g of sodium carbonate and 2.55 g of sulfanilic acid in 55 ml of water was cooled to 0° C., and 6 ml of an aqueous solution containing 1.11 g of sodium nitrite was added. Further, 15 ml of cold 2N-HCl was added while maintaining the temperature in the range of 0° to 5° C., to form p-sulfophenyldiazonium chloride. Starch iodide paper was used in recognizing the end of reaction.
Quantity
0.78 g
Type
reactant
Reaction Step One
Quantity
2.55 g
Type
reactant
Reaction Step One
Name
Quantity
55 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
6 mL
Type
reactant
Reaction Step Two
Quantity
1.11 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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